Cas no 2418727-36-1 (3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-5-formyl-4-methylbenzoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-5-formyl-4-methylbenzoic acid
• CAS No: 2418727-36-1
• MF: C₂₅H₂₁NO₅
• MW: 415.437947034836
• CID: 5679625
• PubChem ID: 165774050
• Update Time: 2025-06-18

3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-5-formyl-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26628815
• 2418727-36-1
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-5-formyl-4-methylbenzoic acid
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-5-formyl-4-methylbenzoic acid

• Inchi： 1S/C25H21NO5/c1-15-17(13-27)11-16(24(28)29)12-23(15)26(2)25(30)31-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-13,22H,14H2,1-2H3,(H,28,29)
• InChI Key： SZGURIKHQIUAHX-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=C(C(=O)O)C=C(C=O)C=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 415.14197277g/mol
• Monoisotopic Mass: 415.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 83.9Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-5-formyl-4-methylbenzoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-5-formyl-4-methylbenzoic Acid (CAS No. 2418727-36-1)

3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-5-formyl-4-methylbenzoic acid, identified by its CAS number 2418727-36-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit potential biological activities, making it a subject of intense study in drug discovery and medicinal chemistry. The structural features of this molecule, particularly the presence of a fluoren-9-yl moiety and a formyl group, contribute to its unique chemical properties and reactivity, which are highly valued in synthetic applications.

The methoxycarbonyl and methylamino substituents in the molecule play crucial roles in modulating its interactions with biological targets. These functional groups are often employed in the design of bioactive molecules due to their ability to enhance binding affinity and selectivity. The benzoic acid core provides a stable aromatic framework, while the formyl group offers opportunities for further derivatization, enabling the synthesis of more complex analogs. This compound’s versatility makes it a valuable tool in the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of fluorene-based compounds for their potential applications in pharmaceuticals. The fluorene scaffold is known for its rigidity and planarity, which can contribute to favorable pharmacokinetic properties. Additionally, fluorene derivatives have been reported to exhibit various biological activities, including anti-inflammatory, antitumor, and antimicrobial effects. The specific modification of the fluorene ring with methoxycarbonyl and methylamino groups enhances its pharmacological profile, making it an attractive candidate for further investigation.

The formyl group in 3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-5-formyl-4-methylbenzoic acid is particularly noteworthy as it serves as a versatile handle for chemical transformations. Formyl groups can undergo condensation reactions with amino compounds to form amides, or they can be reduced to alcohols. This reactivity allows for the introduction of additional functional groups or side chains, thereby expanding the structural diversity of derived compounds. Such modifications are often critical in optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-5-formyl-4-methylbenzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include the protection-deprotection strategies for the amino group, as well as the introduction of the fluorene moiety through coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The presence of both electron-donating and electron-withdrawing groups in the molecule necessitates precise control over reaction conditions to avoid unwanted side products.

In the context of drug discovery, this compound represents an important intermediate that can be further functionalized to produce lead candidates for various therapeutic indications. The combination of structural features such as the fluorene ring, methoxycarbonyl group, methylamino substituent, and formyl group provides a rich platform for medicinal chemists to explore. By systematically modifying these components, researchers can generate libraries of compounds with tailored biological activities for preclinical testing.

Recent advancements in computational chemistry have facilitated the rapid screening of virtual libraries containing derivatives of 3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-5-formyl-4-methylbenzoic acid. Molecular docking studies have been particularly useful in identifying potential binding modes with target proteins, providing insights into how structural modifications might influence affinity and selectivity. These computational approaches complement experimental efforts by allowing hypothesis-driven design iterations based on predicted interactions.

The benzoic acid core is a well-established pharmacophore found in numerous approved drugs due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. By incorporating this motif into 3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-5-formyl-4-methylbenzoic acid, researchers leverage its known biocompatibility while introducing additional functional groups for fine-tuning biological activity. This strategy has been successful in generating compounds with improved pharmacological profiles compared to simpler benzoic acid derivatives.

The formyl group’s reactivity also opens avenues for exploring prodrug strategies where it can be converted into more stable or water-soluble derivatives upon administration. Prodrugs are designed to enhance drug delivery by improving solubility or reducing toxicity before being metabolically activated at the site of action. The versatility of 3-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-5-formyl-4-methylbenzoic acid makes it an excellent candidate for such applications.

In conclusion, 3-{(9H-fluoren}-9-ylmethoxycarbonyl)(methyl)amino)-5-formyl-l-methylbenzoic acid (CAS No. 2418727_36_1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse synthetic modifications and biological evaluations, making it a valuable asset in drug discovery programs targeting various diseases. As our understanding of molecular interactions continues to evolve through experimental and computational studies，this compound will likely remain at forefront of medicinal chemistry innovation.